ethyl 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoate

• IUPAC Name: ethyl 3-(4-ethoxyphenyl)-3-[(2-phenylacetyl)amino]propanoate
• InChI: InChI=1S/C21H25NO4/c1-3-25-18-12-10-17(11-13-18)19(15-21(24)26-4-2)22-20(23)14-16-8-6-5-7-9-16/h5-13,19H,3-4,14-15H2,1-2H3,(H,22,23)
• InChI Key: IZWTYQLXAAMTEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)OCC)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

Ethyl 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoate, also known as EEPP, is a synthetic compound that belongs to the family of propanoates. This compound has gained popularity in scientific research due to its various applications in the field of drug discovery and development.

Mechanism of Action

The mechanism of action of ethyl 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoate is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes and proteins involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
ethyl 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoate has been found to have various biochemical and physiological effects. It has been shown to inhibit the expression of certain genes involved in inflammation and cancer cell growth. Additionally, it has been found to induce cell cycle arrest and inhibit the migration of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoate in lab experiments is its potent anti-tumor and anti-inflammatory properties. Additionally, it has a low toxicity profile, making it a promising candidate for drug development. However, one of the limitations of using ethyl 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoate is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the use of ethyl 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoate in scientific research. One potential application is in the development of novel anti-cancer drugs. Additionally, it may have potential as an anti-inflammatory agent for the treatment of various inflammatory diseases. Further studies are needed to fully understand the mechanism of action of ethyl 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoate and its potential applications in drug discovery and development.
Conclusion:
In conclusion, ethyl 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoate is a synthetic compound that has gained popularity in scientific research for its potential as a drug lead compound. It possesses anti-inflammatory, anti-tumor, and anti-proliferative properties and has been found to be effective against various types of cancer cells. Further studies are needed to fully understand the mechanism of action of ethyl 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoate and its potential applications in drug discovery and development.

Scientific Research Applications

Ethyl 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoate has been extensively used in scientific research for its potential as a drug lead compound. It has been shown to possess anti-inflammatory, anti-tumor, and anti-proliferative properties. Additionally, it has been found to be effective against various types of cancer cells, including breast, lung, and colon cancer cells.